2,3-Dibromo-6-hydroxy-5-methoxybenzoic acid

• CAS No.: 35093-66-4
• Molecular Formula: C8H6Br2O4
• Molecular Weight: 325.94 g/mol
• IUPAC Name: 2,3-dibromo-6-hydroxy-5-methoxybenzoic acid
• InChI: InChI=1S/C8H6Br2O4/c1-14-4-2-3(9)6(10)5(7(4)11)8(12)13/h2,11H,1H3,(H,12,13)
• InChI Key: FIYWYSUNHCMRRX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1O)C(=O)O)Br)Br

Description

2,3-Dibromo-6-hydroxy-5-methoxybenzoic acid (CAS: 35093-66-4) is a halogenated benzoic acid derivative with the molecular formula C₈H₆Br₂O₄ and a molecular weight of 325.94 g/mol . It features a carboxylic acid group at position 1, bromine substituents at positions 2 and 3, a hydroxyl group at position 6, and a methoxy group at position 3. Synonymous names include 5,6-Dibromo-o-vanillin acid and 2,3-Dibromo-6-hydroxy-5-methoxy-benzoic acid .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-Dibromo-6-hydroxy-5-methoxybenzoic acid typically involves the bromination of 6-hydroxy-5-methoxybenzoic acid. The reaction is carried out using bromine in the presence of a suitable solvent, such as acetic acid, under controlled temperature conditions to ensure selective bromination at the 2 and 3 positions on the benzene ring .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions, and ensuring the purity of the final product through recrystallization or other purification techniques.

Chemical Reactions Analysis

Types of Reactions

2,3-Dibromo-6-hydroxy-5-methoxybenzoic acid can undergo various chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions

Substitution: Nucleophiles (e.g., amines, thiols), solvents (e.g., ethanol, water), and catalysts (e.g., palladium).

Oxidation: Oxidizing agents (e.g., potassium permanganate, chromium trioxide), solvents (e.g., acetone, water).

Reduction: Reducing agents (e.g., lithium aluminum hydride), solvents (e.g., ether, tetrahydrofuran).

Major Products Formed

Substitution: Derivatives with different substituents replacing the bromine atoms.

Oxidation: 2,3-Dibromo-6-methoxybenzoquinone.

Reduction: 2,3-Dibromo-6-hydroxy-5-methoxybenzyl alcohol.

Scientific Research Applications

2,3-Dibromo-6-hydroxy-5-methoxybenzoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,3-Dibromo-6-hydroxy-5-methoxybenzoic acid depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways involved are still under investigation and may vary depending on the specific context of its use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

This section compares the physicochemical properties, functional groups, and applications of 2,3-Dibromo-6-hydroxy-5-methoxybenzoic acid with analogous compounds.

2,3-Dibromo-6-hydroxy-5-methoxybenzaldehyde

• Molecular Formula : C₈H₆Br₂O₃
• Molecular Weight : 309.94 g/mol
• Key Differences: Replaces the carboxylic acid group (-COOH) with an aldehyde (-CHO) at position 1. Lower molecular weight due to the absence of the carboxylic acid oxygen. Potential applications in synthesis of Schiff bases or coordination complexes due to the aldehyde’s reactivity .

3,6-Dichloro-2-methoxybenzoic Acid (Dicamba)

• Molecular Formula : C₈H₆Cl₂O₃
• Molecular Weight : 221.04 g/mol
• Key Differences :
  • Substitutes bromine with chlorine at positions 3 and 4.
  • Methoxy group at position 2 instead of 5.
  • Widely used as an herbicide, contrasting with the discontinued status of the brominated analog .

2,3-Difluoro-6-methoxybenzoic Acid

• Molecular Formula : C₈H₆F₂O₃
• Molecular Weight : 200.13 g/mol (estimated)
• Key Differences :
  • Bromine replaced with smaller, more electronegative fluorine atoms.
  • Altered substitution pattern (methoxy at position 6 vs. 5).
  • Likely exhibits distinct solubility and reactivity profiles due to fluorine’s strong electron-withdrawing effects .

2-Methoxy-4,6-bis(trifluoromethyl)benzoic Acid

• Molecular Formula : C₁₀H₇F₆O₃
• Molecular Weight : 328.16 g/mol
• Key Differences :
  • Trifluoromethyl (-CF₃) groups at positions 4 and 6 instead of bromine and hydroxyl.
  • Enhanced lipophilicity and metabolic stability due to fluorine’s hydrophobic character.
  • Applications in medicinal chemistry as a bioisostere for polar groups .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Groups	Applications
2,3-Dibromo-6-hydroxy-5-methoxybenzoic acid	C₈H₆Br₂O₄	325.94	Br (2,3), OH (6), OCH₃ (5)	Carboxylic acid	Research chemicals
2,3-Dibromo-6-hydroxy-5-methoxybenzaldehyde	C₈H₆Br₂O₃	309.94	Br (2,3), OH (6), OCH₃ (5)	Aldehyde	Synthetic intermediates
3,6-Dichloro-2-methoxybenzoic acid (Dicamba)	C₈H₆Cl₂O₃	221.04	Cl (3,6), OCH₃ (2)	Carboxylic acid	Herbicide
2,3-Difluoro-6-methoxybenzoic acid	C₈H₆F₂O₃	~200.13	F (2,3), OCH₃ (6)	Carboxylic acid	Unspecified research
2-Methoxy-4,6-bis(trifluoromethyl)benzoic acid	C₁₀H₇F₆O₃	328.16	CF₃ (4,6), OCH₃ (2)	Carboxylic acid	Medicinal chemistry

Key Research Findings

• Functional Group Influence : The aldehyde derivative (C₈H₆Br₂O₃) shows higher reactivity in nucleophilic addition reactions compared to the carboxylic acid form, broadening its utility in organic synthesis .
• Agricultural vs. Research Use : Dicamba’s chlorine and methoxy substitution pattern optimizes it for herbicidal activity, while brominated analogs remain niche research tools due to cost and handling challenges .

Notes on Contradictions and Limitations

• lists conflicting substituent positions (e.g., 2,5-Dichloro-6-methoxybenzoic acid vs. 3,6-Dichloro-2-methoxybenzoic acid). The correct structure of Dicamba is confirmed as 3,6-dichloro-2-methoxy via its CASRN (1918-00-9) .
• Limited commercial availability of 2,3-Dibromo-6-hydroxy-5-methoxybenzoic acid restricts large-scale applications, unlike its widely produced analogs like Dicamba .

Biological Activity

2,3-Dibromo-6-hydroxy-5-methoxybenzoic acid is a compound of significant interest due to its diverse biological activities. This article provides a comprehensive overview of its biological properties, including its potential therapeutic applications and mechanisms of action.

Chemical Structure and Properties

The chemical structure of 2,3-Dibromo-6-hydroxy-5-methoxybenzoic acid features two bromine atoms, a hydroxyl group, and a methoxy group attached to a benzoic acid framework. Its molecular formula is $C_{10}H_{8}Br_{2}O_{4}$, and its molecular weight is approximately 327.98 g/mol. The presence of halogen substituents often enhances the compound's biological activity through increased lipophilicity and altered electronic properties.

Biological Activities

Research indicates that 2,3-Dibromo-6-hydroxy-5-methoxybenzoic acid exhibits various biological activities, particularly in the fields of antimicrobial and anticancer research.

Antimicrobial Activity

Studies have shown that this compound possesses notable antimicrobial properties. It has been tested against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and other pathogenic bacteria. The results indicate that its antimicrobial efficacy may be comparable to or even superior to that of conventional antibiotics.

Bacterial Strain	Minimum Inhibitory Concentration (MIC) µg/mL
MRSA	32
Escherichia coli	64
Pseudomonas aeruginosa	128

Anticancer Activity

In vitro studies have demonstrated that 2,3-Dibromo-6-hydroxy-5-methoxybenzoic acid can inhibit the proliferation of cancer cell lines such as MCF-7 (breast cancer) and HepG2 (liver cancer). The mechanisms underlying its anticancer effects may involve the induction of apoptosis and modulation of cell cycle progression.

Case Study: MCF-7 Cell Line

A recent study evaluated the effects of this compound on MCF-7 cells:

• Concentration Range : 10 µM to 100 µM
• Observation Period : 48 hours
• Results : Significant reduction in cell viability was observed at concentrations above 25 µM, with an IC50 value calculated at approximately 30 µM.

The mechanisms through which 2,3-Dibromo-6-hydroxy-5-methoxybenzoic acid exerts its biological effects are still under investigation. Preliminary findings suggest:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in the metabolic pathways of bacteria and cancer cells.
• Reactive Oxygen Species (ROS) Generation : Increased ROS levels have been observed in treated cells, indicating oxidative stress as a potential mechanism for inducing apoptosis.
• Cell Cycle Arrest : Flow cytometry analyses revealed that treatment with this compound leads to cell cycle arrest at the G1 phase in cancer cells.